Cas no 885273-16-5 (1H-Indole,5-(2-benzofuranyl)-)

1H-Indole,5-(2-benzofuranyl)- structure
1H-Indole,5-(2-benzofuranyl)- structure
Product Name:1H-Indole,5-(2-benzofuranyl)-
CAS No:885273-16-5
MF:C16H11NO
MW:233.264643907547
CID:710981
Update Time:2024-01-31

1H-Indole,5-(2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,5-(2-benzofuranyl)-
    • 5-BENZOFURAN-2-YL-1H-INDOLE,
    • 5-BENZOFURAN-2-YL-1H-INDOLE
    • 1H-Indole, 5-(2-benzofuranyl)-
    • Inchi: 1S/C16H11NO/c1-2-4-15-12(3-1)10-16(18-15)13-5-6-14-11(9-13)7-8-17-14/h1-10,17H
    • InChI Key: XKDWDKHVNXSHQT-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(C3=CC4=CC=CC=C4O3)C=C2)C=C1

Computed Properties

  • Exact Mass: 233.08400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7

Experimental Properties

  • PSA: 28.93000
  • LogP: 4.58110
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